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Compound of Interest

Compound Name: Methyl 4-methylbenzoate

Cat. No.: B193300 Get Quote

An In-depth Technical Guide to the Safety of Methyl 4-methylbenzoate

This guide provides comprehensive safety information for Methyl 4-methylbenzoate (CAS No.

99-75-2), tailored for researchers, scientists, and professionals in drug development. It

consolidates critical data from its Safety Data Sheet (SDS), covering identification, hazards,

handling, and emergency procedures.

Chemical Identification and Physicochemical
Properties
Methyl 4-methylbenzoate, also known as methyl p-toluate, is a chemical intermediate with the

molecular formula C₉H₁₀O₂.[1][2] It presents as a white to colorless crystalline solid with a

distinctive sweet, floral odor.[2][3][4]

Table 1: Chemical Identifiers

Identifier Value

CAS Number 99-75-2[1]

EC Number 202-784-1[1]

Molecular Formula C₉H₁₀O₂[1]

Molecular Weight 150.17 g/mol [1]
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| Synonyms | Methyl p-toluate, 4-methylbenzoic acid methyl ester, MPT[1][2] |

Table 2: Physical and Chemical Properties

Property Value Conditions

Melting Point 32 - 35 °C[1][2][5]

Boiling Point 103 - 104 °C[1][2][6] at 15-20 hPa

220 - 223 °C[3][5] at 760 mmHg

Flash Point 89 - 90 °C[1][3] Closed Cup

Density 1.06 g/cm³[2][5]

Vapor Pressure 1 hPa[1] at 39 °C

Vapor Density 4.7[1][2][6] (Air = 1)

Flammability Limits 1.0% - 9.5% (V)[1][3]

| Water Solubility | <0.1 g/100 mL[2] | at 22 °C |

Hazard Identification and Toxicology
Methyl 4-methylbenzoate is classified as a hazardous substance.[2] It can cause skin and

serious eye irritation, and may cause respiratory irritation.[1][3] It may also be harmful if

swallowed.[1]

Table 3: GHS Hazard Classification
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Hazard Class Hazard Statement Signal Word

Skin Corrosion/Irritation
H315: Causes skin
irritation[1]

Warning[1]

Serious Eye Damage/Irritation
H319: Causes serious eye

irritation[1]
Warning[1]

STOT - Single Exposure
H335: May cause respiratory

irritation[1]
Warning[1]

| Acute Toxicity (Oral) | H303: May be harmful if swallowed[1] | Warning[1] |

Table 4: NFPA 704 Rating

Category Rating Description

Health 2

Intense or continued but
not chronic exposure
could cause temporary
incapacitation or possible
residual injury.[1]

Flammability 2

Must be moderately heated or

exposed to high ambient

temperature before ignition

can occur.[1]

| Reactivity | 0 | Normally stable, even under fire exposure conditions, and is not reactive with

water.[1] |

Table 5: Toxicological Data

Test Species Route Value

LD50 Rat Oral 3,300 mg/kg[1]

LD50 Rabbit Dermal > 5,000 mg/kg[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 9 Tech Support

https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


| Skin Irritation | Rabbit | Dermal | Moderate skin irritation (24 h)[1] |

Experimental Protocols
While the Safety Data Sheets cite the results of toxicological studies, they do not provide

detailed experimental protocols. The values presented, such as the LD50 (Lethal Dose, 50%),

are typically determined using standardized guidelines from organizations like the Organisation

for Economic Co-operation and Development (OECD).

General Protocol for Acute Oral Toxicity (LD50) Study (Based on OECD Guideline 423): A

typical acute oral toxicity study involves the administration of the substance to a group of fasted

laboratory animals (commonly rats) in a single dose via gavage. The animals are observed for

a set period, usually 14 days, for signs of toxicity and mortality. The LD50 value is the

statistically estimated dose that is expected to be lethal to 50% of the tested population. The

study would involve a stepwise procedure with a limited number of animals at each step to

minimize animal use. Observations include changes in skin, fur, eyes, and behavior, as well as

body weight changes. At the end of the observation period, a gross necropsy is performed on

all surviving animals.

Emergency Procedures
Proper and prompt response during an emergency is critical to minimizing harm.

First-Aid Measures
A systematic approach should be taken depending on the route of exposure. In all cases of

doubt or if symptoms persist, medical attention should be sought.[7]
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Exposure Route Immediate Action

Follow-up

Inhalation
Move to fresh air.

If not breathing, give artificial respiration.

Skin Contact
Wash off with soap
and plenty of water.

Eye Contact
Rinse cautiously with water for several minutes.

Remove contact lenses if present.

Ingestion
Rinse mouth with water.
Do NOT induce vomiting.

Consult a Physician

Click to download full resolution via product page

Caption: First-aid workflow for Methyl 4-methylbenzoate exposure.

Accidental Release Measures (Spill Response)
In the event of a spill, personal safety is the priority. The area should be secured and proper

procedures followed for containment and cleanup.
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Spill Detected

Wear appropriate PPE
(See Section 5)

Ensure adequate ventilation.
Remove ignition sources.

Contain spillage.
Prevent entry into drains.

Pick up and arrange disposal without creating dust.
Sweep up and shovel.

Place in suitable, closed containers
for disposal.

Decontaminate Area

Click to download full resolution via product page

Caption: Logical workflow for handling a spill of Methyl 4-methylbenzoate.

Handling, Storage, and Personal Protection
Safe Handling and Storage

Handling: Avoid contact with skin and eyes and avoid the formation of dust and aerosols.[1]

Provide appropriate exhaust ventilation where dust is formed.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b193300?utm_src=pdf-body-img
https://www.benchchem.com/product/b193300?utm_src=pdf-body
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.chemicalbook.com/msds/methyl-4-methylbenzoate.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Storage: Store in a cool, dry, and well-ventilated place.[1][2] Keep the container tightly closed

to prevent moisture absorption and contamination.[1][2]

Personal Protective Equipment (PPE)
The use of appropriate PPE is essential to prevent exposure when handling Methyl 4-
methylbenzoate.

Required Personal Protective Equipment

Handling
Methyl 4-methylbenzoate

Eye/Face Protection Skin Protection Respiratory Protection

Safety glasses with side-shields
(NIOSH or EN166 approved)

Handle with compatible gloves (EN 374).
Impervious clothing.

For nuisance exposures: Type P95 (US) or P1 (EU).
For higher levels: OV/AG/P99 (US) or ABEK-P2 (EU) respirator cartridges.

Click to download full resolution via product page

Caption: Personal Protective Equipment (PPE) for handling Methyl 4-methylbenzoate.

Fire-Fighting Measures
Methyl 4-methylbenzoate is a combustible solid.[8]

Table 6: Fire-Fighting Information
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Aspect Details

Suitable Extinguishing Media
Use water spray, alcohol-resistant foam,
dry chemical, or carbon dioxide.[1]

Special Hazards Emits carbon oxides upon combustion.[1]

| Firefighter Protection | Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[1] |

Stability and Reactivity
Reactivity: No specific reactivity data is available. However, as an ester, it may react with

acids to liberate heat, and interaction with caustic solutions can also be exothermic.[8]

Mixing with alkali metals or hydrides may generate flammable hydrogen.[8]

Chemical Stability: The substance is stable under recommended storage conditions.[3]

Conditions to Avoid: Incompatible products and exposure to heat, sparks, or open flames.[3]

Incompatible Materials: Strong oxidizing agents.[3]

Hazardous Decomposition Products: Under fire conditions, it can decompose to form carbon

monoxide and carbon dioxide.[3]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.chemicalbook.com/price-india/Methyl-4-methylbenzoate.htm
https://www.chemicalbook.com/price-india/Methyl-4-methylbenzoate.htm
https://www.chemsynthesis.com/base/chemical-structure-22209.html
https://www.thegoodscentscompany.com/data/rw1259321.html
https://www.chemos.de/import/data/msds/GB_en/93-58-3-A0287571-GB-en.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB6224862.htm
https://www.benchchem.com/product/b193300#methyl-4-methylbenzoate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b193300#methyl-4-methylbenzoate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b193300#methyl-4-methylbenzoate-safety-data-sheet-sds-information
https://www.benchchem.com/product/b193300#methyl-4-methylbenzoate-safety-data-sheet-sds-information
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b193300?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b193300?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

